![molecular formula C7H7N5OS B4278795 3-methyl-N-1H-tetrazol-5-yl-2-thiophenecarboxamide](/img/structure/B4278795.png)
3-methyl-N-1H-tetrazol-5-yl-2-thiophenecarboxamide
Overview
Description
3-methyl-N-1H-tetrazol-5-yl-2-thiophenecarboxamide is a synthetic compound that belongs to the class of tetrazole-containing compounds. It has gained attention due to its potential use in scientific research applications, particularly in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 3-methyl-N-1H-tetrazol-5-yl-2-thiophenecarboxamide is not fully understood. However, it has been suggested that the compound may act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain, and COX-2 inhibitors have been developed as anti-inflammatory and analgesic agents.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-N-1H-tetrazol-5-yl-2-thiophenecarboxamide exhibits anti-inflammatory and analgesic effects in animal models. It has also been shown to have antitumor activity in vitro and in vivo. Additionally, the compound has been investigated for its potential neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methyl-N-1H-tetrazol-5-yl-2-thiophenecarboxamide in lab experiments is its potential as a COX-2 inhibitor, which may be useful in studying the role of prostaglandins in inflammation and pain. However, the compound's mechanism of action is not fully understood, which may limit its use in certain experiments. Additionally, further studies are needed to determine the compound's safety and toxicity.
Future Directions
There are several future directions for research on 3-methyl-N-1H-tetrazol-5-yl-2-thiophenecarboxamide. One direction is to investigate the compound's potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to further elucidate the compound's mechanism of action and its potential as a COX-2 inhibitor. Additionally, studies are needed to determine the compound's safety and toxicity in humans.
Scientific Research Applications
3-methyl-N-1H-tetrazol-5-yl-2-thiophenecarboxamide has shown potential in scientific research applications, particularly in the field of medicinal chemistry. It has been studied for its anti-inflammatory, analgesic, and antitumor properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
3-methyl-N-(2H-tetrazol-5-yl)thiophene-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N5OS/c1-4-2-3-14-5(4)6(13)8-7-9-11-12-10-7/h2-3H,1H3,(H2,8,9,10,11,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJEXZTCKRSKEGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(=O)NC2=NNN=N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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